Cas no 170874-47-2 ((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-2-(fluoromethyl)-2-(hydroxymethyl)-tetrahydrofuran-3,4-diol)

• Product Name: (2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-2-(fluoromethyl)-2-(hydroxymethyl)-tetrahydrofuran-3,4-diol
• CAS No: 170874-47-2
• MF: C₁₀H₁₂FN₅O₄
• MW: 285.231784820557
• CID: 3165135
• PubChem ID: 42607051
• Update Time: 2025-04-21

(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-2-(fluoromethyl)-2-(hydroxymethyl)-tetrahydrofuran-3,4-diol Chemical and Physical Properties

Names and Identifiers

• 4&#39-C-Fluoro-Adenosine
• (2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-2-(fluoromethyl)-2-(hydroxymethyl)-tetrahydrofuran-3,4-diol
• 170874-47-2
• SCHEMBL13844404
• 4'-fluoroadenosine
• 4'-C-Fluoroadenosine
• 4'-C-Fluoro-Adenosine
• (2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-2-fluoro-2-(hydroxymethyl)oxolane-3,4-diol

• Inchi： 1S/C10H12FN5O4/c11-10(1-17)6(19)5(18)9(20-10)16-3-15-4-7(12)13-2-14-8(4)16/h2-3,5-6,9,17-19H,1H2,(H2,12,13,14)/t5-,6+,9-,10-/m1/s1
• InChI Key： OHTNWXWYIDVBLZ-MLTZYSBQSA-N
• SMILES： F[C@@]1(CO)[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 285.087
• Monoisotopic Mass: 285.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.8
• Topological Polar Surface Area: 140A^2

Experimental Properties

• Density: 2.09±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.9 g/l) (25 º C),